Cas no 2229535-43-5 (5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole
• CAS No: 2229535-43-5
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6174145
• PubChem ID: 165680032
• Update Time: 2025-06-26

5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole
• 5-[(3-methoxyazetidin-3-yl)methyl]-1-methyl-1H-1,3-benzodiazole
• 2229535-43-5
• EN300-1783769

• Inchi： 1S/C13H17N3O/c1-16-9-15-11-5-10(3-4-12(11)16)6-13(17-2)7-14-8-13/h3-5,9,14H,6-8H2,1-2H3
• InChI Key： SCRWIJDZHGQCID-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC3=C(C=2)N=CN3C)CNC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole

5-(3-Methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole: A Promising Compound in Medicinal Chemistry

5-(3-Methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole, with the chemical identifier CAS No. 2229535-43-5, represents a novel class of molecules that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a 1H-1,3-benzodiazole core, a 3-methoxyazetidin-3-yl substituent, and a methyl group at the 1-position. The combination of these functional groups confers distinct pharmacological properties, making it a subject of interest for researchers exploring its therapeutic potential.

Recent studies have highlighted the importance of 1H-1,3-benzodiazole scaffolds in drug development, particularly for their ability to modulate receptor activity. The 3-methoxyazetidin-3-yl moiety, a cyclic amine derivative, is known to enhance molecular interactions with biological targets, while the methyl substitution at the 1-position may influence the compound's metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in the design of new therapeutic agents.

One of the key advantages of 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole is its ability to interact with specific biological targets, such as ion channels and G-protein-coupled receptors (GPCRs). Recent research has demonstrated that the 1H-1,3-benzodiazole core can serve as a versatile platform for the development of drugs targeting neurological disorders, including epilepsy and anxiety. The 3-methoxyazetidin-3-yl group, on the other hand, may provide additional selectivity by modulating the compound's affinity for specific receptors.

Advancements in computational chemistry have further enhanced the understanding of 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole's pharmacological profile. Molecular docking studies have revealed that the compound can form hydrogen bonds with key residues in target proteins, thereby stabilizing its binding interaction. This property is particularly valuable in the context of drug design, where the ability to achieve high-affinity binding is critical for therapeutic efficacy.

Experimental data from preclinical studies have provided further insights into the compound's biological activity. For instance, in vitro assays have shown that 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole exhibits selective antagonism against certain ion channels, which is a promising characteristic for the treatment of conditions such as chronic pain. The 1H-1,3-benzodiazole core has also been implicated in modulating the activity of GPCRs, which are involved in a wide range of physiological processes.

The synthesis of 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole has been a focus of recent chemical research. Optimized synthetic routes have enabled the efficient preparation of this compound, with particular attention paid to the stereochemistry of the 3-methoxyazetidin-3-yl group. The ability to control the stereochemical configuration is crucial for achieving the desired biological activity, as stereochemical differences can significantly impact the compound's pharmacological profile.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole may be a candidate for the development of drugs targeting neurodegenerative diseases. The 1H-1,3-benzodiazole scaffold has been linked to neuroprotective effects, while the 3-methoxyazetidin-3-yl group may contribute to the compound's ability to cross the blood-brain barrier, enhancing its therapeutic potential in the central nervous system.

However, the development of 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole as a therapeutic agent is not without challenges. One of the primary concerns is the compound's metabolic stability, which can affect its bioavailability and efficacy. Researchers are actively exploring strategies to improve the compound's metabolic profile, such as the introduction of additional functional groups that may enhance its resistance to enzymatic degradation.

Another area of ongoing investigation is the compound's potential for drug repurposing. Given the 1H-1,3-benzodiazole core's established role in modulating receptor activity, there is growing interest in evaluating whether 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole can be adapted for the treatment of existing conditions. This approach could potentially reduce the time and cost associated with drug development by leveraging the compound's known pharmacological properties.

In conclusion, 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-1,3-benzodiazole represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with the potential for targeted biological activity, make it a valuable compound for further research. As the field continues to advance, the compound's role in the development of new therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.